Cas no 1197904-42-9 (Ethyl 4-[2-[(1-cyano-1,2-dimethylpropyl)amino]-2-oxoethyl]-1-piperazinecarboxylate)

• Product Name: Ethyl 4-[2-[(1-cyano-1,2-dimethylpropyl)amino]-2-oxoethyl]-1-piperazinecarboxylate
• CAS No: 1197904-42-9
• MF: C₁₅H₂₆N₄O₃
• MW: 310.391943454742
• CID: 5444769
• PubChem ID: 45794556
• Update Time: 2025-10-28

Ethyl 4-[2-[(1-cyano-1,2-dimethylpropyl)amino]-2-oxoethyl]-1-piperazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26683323
• Z50119723
• 1197904-42-9
• ETHYL 4-{[(1-CYANO-1,2-DIMETHYLPROPYL)CARBAMOYL]METHYL}PIPERAZINE-1-CARBOXYLATE
• ethyl 4-[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl]piperazine-1-carboxylate
• AKOS008019484
• Ethyl 4-[2-[(1-cyano-1,2-dimethylpropyl)amino]-2-oxoethyl]-1-piperazinecarboxylate

• Inchi： 1S/C15H26N4O3/c1-5-22-14(21)19-8-6-18(7-9-19)10-13(20)17-15(4,11-16)12(2)3/h12H,5-10H2,1-4H3,(H,17,20)
• InChI Key： VWORYPUFOCENRP-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(CC(NC(C#N)(C)C(C)C)=O)CC1

Computed Properties

• Exact Mass: 310.20049070g/mol
• Monoisotopic Mass: 310.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 488.9±45.0 °C(Predicted)
• pka: 12.76±0.46(Predicted)

Additional information on Ethyl 4-[2-[(1-cyano-1,2-dimethylpropyl)amino]-2-oxoethyl]-1-piperazinecarboxylate

Ethyl 4-[2-[(1-cyano-1,2-dimethylpropyl)amino]-2-oxoethyl]-1-piperazinecarboxylate: A Comprehensive Overview

Ethyl 4-[2-[(1-cyano-1,2-dimethylpropyl)amino]-2-oxoethyl]-1-piperazinecarboxylate, with the CAS number 1197904-42-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a piperazine ring, an ethyl ester group, and a substituted amino group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and development.

The piperazine ring is a six-membered saturated ring containing two nitrogen atoms at positions 1 and 4. This structure is known for its ability to form hydrogen bonds, which is crucial in many biological interactions. The ethyl ester group attached to the piperazine ring contributes to the molecule's solubility and bioavailability, making it suitable for various pharmacological applications. The substituted amino group, specifically the (1-cyano-1,2-dimethylpropyl)amino group, adds further complexity to the molecule and potentially enhances its binding affinity to target proteins.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of Ethyl 4-[...]carboxylate derivatives in targeting specific enzymes involved in metabolic disorders. The compound's ability to inhibit key enzymes has been demonstrated in vitro, suggesting its potential as a lead compound for drug discovery.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. The piperazine core has been shown to enhance the mechanical properties of certain polymers when incorporated into their structure. This dual functionality underscores the versatility of Ethyl 4-[...]carboxylate and its relevance across multiple scientific disciplines.

The synthesis of Ethyl 4-[...]carboxylate involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the piperazine ring, followed by esterification and substitution reactions to introduce the desired functional groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical research.

From an environmental perspective, understanding the degradation pathways of Ethyl 4-[...]carboxylate is essential for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis or oxidation, leading to its breakdown into less complex molecules. These findings are critical for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, Ethyl 4-[...]carboxylate (CAS No: 1197904-42-9) is a multifaceted compound with promising applications in both pharmacology and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.